Cas no 864685-26-7 (Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate)

• Product Name: Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate
• CAS No: 864685-26-7
• MF: C₁₄H₁₃IN₂O₂
• MW: 368.169695615768
• MDL: MFCD05864767
• CID: 69082
• PubChem ID: 17749979
• Update Time: 2025-07-14

Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-cyano-3-iodo-1H-indole-1-carboxylate
• 5-Cyano-3-iodoindole-1-carboxylic acid tert-butyl ester
• 1-Boc-5-Cyano-3-Iodo-Indole
• tert-butyl 5-cyano-3-iodoindole-1-carboxylate
• 1-Boc-5-cyano-3-iodoindole
• 1-tert-butoxycarbonyl-5-cyano-3-iodoindole
• PubChem7950
• GADLXNFRAAUWAD-UHFFFAOYSA-N
• OR1717
• FCH2714416
• AX8103746
• AM20120667
• W8876
• ST2403333
• 1,1-Dimethylethyl 5-cyano-3-iodo-1H-indole-1-carboxylate (ACI)
• 5-Cyano-3-iodo-1H-indole-1-carboxylic acid tert-butyl ester
• SCHEMBL2292682
• O12137
• DS-1813
• C14H13IN2O2
• AKOS015898547
• MFCD05864767
• DTXSID80590136
• CS-W023018
• AC-25680
• 864685-26-7
• Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate

• MDL： MFCD05864767
• Inchi： 1S/C14H13IN2O2/c1-14(2,3)19-13(18)17-8-11(15)10-6-9(7-16)4-5-12(10)17/h4-6,8H,1-3H3
• InChI Key： GADLXNFRAAUWAD-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C(=CN(C2=CC=1)C(OC(C)(C)C)=O)I

Computed Properties

• Exact Mass: 368.00200
• Monoisotopic Mass: 368.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• PSA: 55.02000
• LogP: 3.90078
• Sensitiveness: Light Sensitive

Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate Security Information

• Hazard Statement： H302-H312-H315-H319-H332-H335
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate

Introduction to Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate (CAS No. 864685-26-7)

Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate, with the CAS number 864685-26-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a heterocyclic aromatic structure that is widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including a cyano group and an iodo substituent, makes this molecule a versatile intermediate in the synthesis of more complex pharmacological agents.

The Tert-butyl group in the name indicates the presence of a tertiary butyl ester, which is a common protective group in organic synthesis. This feature enhances the stability of the compound during storage and transportation, making it an ideal candidate for industrial-scale production. The 5-cyano moiety introduces a polar cyano group, which can participate in hydrogen bonding interactions and influence the compound's solubility and reactivity. The 3-iodo substituent adds an iodine atom at the 3-position of the indole ring, which is often utilized in cross-coupling reactions such as Suzuki or Stille couplings, facilitating further functionalization.

Recent advancements in drug discovery have highlighted the importance of indole derivatives due to their diverse biological activities. Indole-based compounds have been reported to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate makes it a valuable building block for designing novel molecules with enhanced pharmacological profiles. Researchers have been exploring its potential in developing targeted therapies for various diseases, particularly those involving abnormal cell proliferation and metabolic disorders.

In the realm of synthetic chemistry, this compound serves as a crucial intermediate for constructing more elaborate structures. The cyano group can be converted into other functional moieties such as carboxylic acids or amides through various chemical transformations. Similarly, the iodo substituent allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or vinyl groups at specific positions on the indole core. These reactions are fundamental in medicinal chemistry for generating libraries of compounds with tailored biological activities.

The Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate structure has been investigated in several preclinical studies for its potential to modulate biological pathways associated with neurological disorders. For instance, indole derivatives have shown promise in alleviating symptoms related to neurodegenerative conditions by interacting with specific receptor targets in the brain. The combination of the cyano and iodo groups enhances binding affinity and selectivity, which are critical factors in drug design. Furthermore, computational studies have suggested that this compound may exhibit favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Industrial applications of Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate are also emerging in agrochemicals and material science. Its structural features make it a suitable candidate for developing novel pesticides or organic semiconductors. The ability to modify its functional groups allows chemists to fine-tune its properties for specific applications. For example, incorporating additional electron-withdrawing or electron-donating groups can alter its electronic characteristics, making it more effective as an active ingredient in agrochemical formulations.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal catalysis and flow chemistry, have been employed to optimize production processes. These techniques not only improve efficiency but also minimize waste generation, aligning with green chemistry principles. As research continues to uncover new applications for Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate, its role as a key intermediate in pharmaceutical and industrial chemistry is expected to grow.

In conclusion, Tert-butyl 5-cyano-3-iodo-1H-indole-1-carboxylate (CAS No. 864685-26-7) is a multifaceted compound with significant potential in drug discovery and material science. Its unique structural features enable diverse chemical modifications and biological interactions, making it a valuable asset for researchers across multiple disciplines. As advancements in synthetic chemistry continue to evolve, this compound is poised to play an increasingly important role in developing innovative solutions for global challenges.